3-(3-methanesulfonylphenyl)-2-oxopropanoic acid
Overview
Description
3-(3-Methanesulfonylphenyl)-2-oxopropanoic acid, also known as 3-MSP, is a carboxylic acid that is widely used in a variety of scientific research applications. It is a colorless, water-soluble, and non-toxic compound with a molecular weight of 225.25 g/mol. 3-MSP has a wide range of applications in organic synthesis, pharmaceuticals, and biochemistry due to its unique chemical properties.
Scientific Research Applications
3-(3-methanesulfonylphenyl)-2-oxopropanoic acid is widely used in scientific research applications due to its unique chemical properties. It is commonly used in organic synthesis as a reagent for the synthesis of heterocyclic compounds, such as pyridines and quinolines. It is also used in pharmaceuticals as an intermediate for the synthesis of drugs, such as anti-inflammatory drugs and anticonvulsants. In biochemistry, 3-(3-methanesulfonylphenyl)-2-oxopropanoic acid is used as a substrate for enzymes, such as tyrosinase and cytochrome P450. It is also used in the synthesis of peptides, proteins, and nucleic acids.
Mechanism of Action
The mechanism of action of 3-(3-methanesulfonylphenyl)-2-oxopropanoic acid is not fully understood. However, it is believed that the compound acts as a proton acceptor and is capable of donating electrons to molecules. It is also believed to act as a catalyst in some biochemical reactions, such as the oxidation of tyrosine. It is also believed to be involved in the synthesis of peptides, proteins, and nucleic acids.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(3-methanesulfonylphenyl)-2-oxopropanoic acid are not well understood. However, it is believed that the compound can act as a proton acceptor and can donate electrons to molecules. It is also believed to be involved in the synthesis of peptides, proteins, and nucleic acids. It is also believed to have antioxidant properties, which can protect cells from damage caused by oxidative stress.
Advantages and Limitations for Lab Experiments
The use of 3-(3-methanesulfonylphenyl)-2-oxopropanoic acid in laboratory experiments has several advantages. It is a non-toxic compound and can be easily synthesized and purified. It is also a water-soluble compound, which makes it easy to use in aqueous solutions. Additionally, it is a relatively inexpensive compound and can be purchased in bulk.
However, there are some limitations to using 3-(3-methanesulfonylphenyl)-2-oxopropanoic acid in laboratory experiments. It is a relatively unstable compound and can easily decompose in the presence of light and heat. Additionally, it is not very soluble in organic solvents, which can limit its use in certain experiments.
Future Directions
The future applications of 3-(3-methanesulfonylphenyl)-2-oxopropanoic acid are numerous. It could be used in the synthesis of more complex molecules, such as peptides, proteins, and nucleic acids. It could also be used to develop new drugs and therapeutic agents. Additionally, it could be used to study the biochemical and physiological effects of the compound on cells and tissues. Finally, it could be used to develop new methods of organic synthesis and to study the mechanism of action of enzymes.
Synthesis Methods
3-(3-methanesulfonylphenyl)-2-oxopropanoic acid can be synthesized in a variety of ways, including condensation reactions, oxidation reactions, and hydrolysis reactions. The most commonly used synthesis method is the condensation reaction between 3-methanesulfonylphenol and ethyl acetoacetate. This reaction is catalyzed by a strong base such as sodium hydroxide or potassium hydroxide, and the reaction proceeds in the presence of a solvent such as ethanol or methanol. The reaction produces a yellowish-brown solution that contains 3-(3-methanesulfonylphenyl)-2-oxopropanoic acid, which can be isolated and purified by crystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(3-methanesulfonylphenyl)-2-oxopropanoic acid involves the reaction of 3-methanesulfonylbenzaldehyde with malonic acid in the presence of a base to form the corresponding malonic acid derivative. This intermediate is then decarboxylated to yield the desired product.", "Starting Materials": [ "3-methanesulfonylbenzaldehyde", "malonic acid", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 3-methanesulfonylbenzaldehyde (1 equivalent) and malonic acid (2 equivalents) in a suitable solvent (e.g. ethanol).", "Step 2: Add a base (e.g. sodium hydroxide) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Acidify the reaction mixture with hydrochloric acid to precipitate the malonic acid derivative.", "Step 4: Filter the precipitate and wash with water to obtain the crude product.", "Step 5: Decarboxylate the malonic acid derivative by heating it in the presence of a suitable catalyst (e.g. copper powder) to yield 3-(3-methanesulfonylphenyl)-2-oxopropanoic acid.", "Step 6: Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
2228453-73-2 |
Molecular Formula |
C10H10O5S |
Molecular Weight |
242.2 |
Purity |
95 |
Origin of Product |
United States |
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